Cas no 2228968-20-3 ({1-(5-bromo-2-chloropyridin-3-yl)methylcyclopropyl}methanamine)

• Product Name: {1-(5-bromo-2-chloropyridin-3-yl)methylcyclopropyl}methanamine
• CAS No: 2228968-20-3
• MF: C₁₀H₁₂BrClN₂
• MW: 275.572680473328
• CID: 6284872
• PubChem ID: 165946547
• Update Time: 2025-06-28

{1-(5-bromo-2-chloropyridin-3-yl)methylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(5-bromo-2-chloropyridin-3-yl)methylcyclopropyl}methanamine
• EN300-1936686
• {1-[(5-bromo-2-chloropyridin-3-yl)methyl]cyclopropyl}methanamine
• 2228968-20-3

• Inchi： 1S/C10H12BrClN2/c11-8-3-7(9(12)14-5-8)4-10(6-13)1-2-10/h3,5H,1-2,4,6,13H2
• InChI Key： GYMROWZQIITXHE-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)CC1(CN)CC1)Cl

Computed Properties

• Exact Mass: 273.98724g/mol
• Monoisotopic Mass: 273.98724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.9Ų

Additional information on {1-(5-bromo-2-chloropyridin-3-yl)methylcyclopropyl}methanamine

Introduction to {1-(5-bromo-2-chloropyridin-3-yl)methylcyclopropyl}methanamine (CAS No. 2228968-20-3)

{1-(5-bromo-2-chloropyridin-3-yl)methylcyclopropyl}methanamine} is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number {2228968-20-3}, represents a unique structural motif that combines a pyridine ring with a cyclopropyl group, making it a promising candidate for further exploration in drug discovery and development. The presence of both bromo and chloro substituents on the pyridine ring enhances its reactivity, making it an attractive scaffold for synthesizing novel bioactive molecules.

The compound's molecular structure is characterized by a nitrogen-containing heterocycle (pyridine) linked to a cyclopropyl moiety through a methylamino group. This particular arrangement of functional groups has been studied for its potential applications in the development of small-molecule inhibitors targeting various biological pathways. Recent advancements in computational chemistry and molecular modeling have highlighted the structural features of this compound that make it a compelling candidate for further investigation.

In the realm of drug discovery, the significance of {1-(5-bromo-2-chloropyridin-3-yl)methylcyclopropyl}methanamine lies in its ability to interact with biological targets in a highly specific manner. The pyridine ring, known for its versatility in medicinal chemistry, serves as a key pharmacophore that can be modulated to enhance binding affinity and selectivity. The cyclopropyl group, on the other hand, contributes to the compound's overall steric profile, influencing its solubility and metabolic stability. These characteristics make it an ideal candidate for designing molecules with improved pharmacokinetic properties.

Recent studies have demonstrated the potential of this compound as an intermediate in the synthesis of more complex molecules with therapeutic applications. Researchers have leveraged its structural features to develop derivatives that exhibit inhibitory activity against enzymes and receptors involved in critical biological processes. For instance, modifications to the pyridine ring have been shown to enhance binding to protein targets, while alterations to the cyclopropyl group can improve metabolic resistance. These findings underscore the importance of {1-(5-bromo-2-chloropyridin-3-yl)methylcyclopropyl}methanamine as a building block in medicinal chemistry.

The synthesis of {1-(5-bromo-2-chloropyridin-3-yl)methylcyclopropyl}methanamine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The bromo and chloro substituents on the pyridine ring are particularly sensitive to reaction conditions, necessitating careful optimization to achieve high yields and purity. Advances in synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have facilitated more efficient routes to this compound, enabling researchers to explore its potential more rapidly.

From a computational perspective, the molecular dynamics of {1-(5-bromo-2-chloropyridin-3-yl)methylcyclopropyl}methanamine have been extensively studied using advanced modeling techniques. These studies have provided valuable insights into its interactions with biological targets, helping researchers design more effective derivatives. For example, molecular docking simulations have identified key residues on protein targets that are critical for binding affinity, guiding the development of molecules with enhanced potency and selectivity. Such computational approaches are integral to modern drug discovery efforts.

The pharmacological profile of {1-(5-bromo-2-chloropyridin-3-yl)methylcyclopropyl}methanamine has been evaluated through in vitro assays that measure its activity against various biological targets. Preliminary results suggest that this compound exhibits promising inhibitory effects on enzymes and receptors relevant to several therapeutic areas. These findings have prompted further investigation into its potential as a lead compound for drug development. Additionally, studies on its metabolic stability and toxicological profile are ongoing to ensure its safety and efficacy in clinical settings.

The versatility of {1-(5-bromo-2-chloropyridin-3-yl)methylcyclopropyl}methanamine as a scaffold for drug discovery is further highlighted by its ability to be modified in multiple ways. Researchers can introduce additional functional groups or alter existing ones to fine-tune its pharmacological properties. This flexibility makes it an invaluable tool for designing molecules with tailored therapeutic profiles. As the field of medicinal chemistry continues to evolve, compounds like {1-(5-bromo-2-chloropyridin-3-yl)methylcyclopropyl}methanamine will play a crucial role in developing new treatments for various diseases.

In conclusion, {1-(5-bromo-2-chloropyridin-3-yl)methylcyclopropyl}methanamine (CAS No. 2228968-20-3) is a structurally unique and biologically relevant compound with significant potential in pharmaceutical research. Its combination of functional groups makes it an attractive scaffold for developing novel bioactive molecules targeting diverse therapeutic areas. With ongoing advancements in synthetic chemistry and computational modeling, this compound is poised to contribute substantially to future drug discovery efforts.